Cas no 1523541-80-1 ((1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid;2,2,2-trifluoroacetic acid)

• Product Name: (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid;2,2,2-trifluoroacetic acid
• CAS No: 1523541-80-1
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• MDL: MFCD27987984
• CID: 3163491
• PubChem ID: 91663905
• Update Time: 2025-05-21

(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxylic acid compound with 2,2,2-trifluoroacetic acid (1:1)
• (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid;2,2,2-trifluoroacetic acid
• (1s,3s,5s)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid trifluoro acetate
• YKC54180
• CS-0053553
• (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxylicacidcompoundwith2,2,2-trifluoroaceticacid(1:1)
• (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid TFA
• 1523541-80-1
• AS-34274
• AKOS025291149
• (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carboxylic acid trifluoroacetate

• MDL： MFCD27987984
• Inchi： 1S/C6H9NO2.C2HF3O2/c8-6(9)5-2-3-1-4(3)7-5;3-2(4,5)1(6)7/h3-5,7H,1-2H2,(H,8,9);(H,6,7)/t3-,4-,5-;/m0./s1
• InChI Key： NVLRTFUNSNDKGV-SHLRHQAISA-N
• SMILES： FC(C(=O)O)(F)F.OC([C@@H]1C[C@@H]2C[C@@H]2N1)=O

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid;2,2,2-trifluoroacetic acid

Comprehensive Analysis of (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid and Its Trifluoroacetic Acid Salt (CAS No. 1523541-80-1)

The compound (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid;2,2,2-trifluoroacetic acid (CAS 1523541-80-1) represents a structurally unique bicyclic scaffold with significant potential in pharmaceutical and agrochemical applications. Its rigid azabicyclo[3.1.0]hexane core, featuring a fused cyclopropane ring, has garnered attention for its ability to modulate biological targets with high stereochemical precision. The trifluoroacetic acid (TFA) salt form enhances solubility, a critical factor in drug formulation, while maintaining the compound's stereochemical integrity at the 1S,3S,5S configuration.

Recent studies highlight the growing demand for constrained amino acid derivatives like this compound, particularly in peptide mimetics and small-molecule drug discovery. The azabicyclo[3.1.0]hexane motif is increasingly explored as a bioisostere for proline or piperidine rings, addressing common challenges in metabolic stability and membrane permeability. Researchers frequently search for "CAS 1523541-80-1 solubility" or "azabicyclo[3.1.0]hexane synthetic routes," reflecting practical concerns in applying this chemistry.

The compound's three contiguous stereocenters (1S,3S,5S) enable precise spatial positioning of functional groups, making it valuable for designing allosteric modulators or enzyme inhibitors. Its carboxylic acid moiety allows for further derivatization into amides or esters, a feature often queried as "1523541-80-1 derivatization methods" in scientific databases. The presence of trifluoroacetic acid counterion is frequently discussed in forums analyzing "salt selection for API formulation," underscoring its relevance in preformulation studies.

From a synthetic chemistry perspective, the [3.1.0] bicyclic system poses intriguing challenges that have inspired methodological innovations. Patent analyses reveal growing interest in "stereoselective synthesis of 2-azabicyclo[3.1.0]hexanes," with particular focus on asymmetric cyclopropanation techniques. The compound's crystalline properties (often searched as "1523541-80-1 XRD pattern") make it amenable to quality control via X-ray diffraction, a crucial consideration for regulatory filings.

In drug discovery contexts, this scaffold demonstrates remarkable conformational restriction – a property increasingly sought after to improve target selectivity. Database mining shows rising queries about "azabicyclo[3.1.0]hexane SAR studies" and "1523541-80-1 biological activity," particularly regarding CNS targets where rigid frameworks often enhance blood-brain barrier penetration. The trifluoroacetate salt form also features in discussions about "counterion effects on pharmacokinetics," a hot topic in ADMET optimization.

The environmental fate of such compounds has become a significant research focus, with "1523541-80-1 biodegradation" emerging as a key search term. The trifluoroacetic acid component raises questions about metabolic stability, often addressed through structure-activity relationship (SAR) studies. Meanwhile, the azabicyclo[3.1.0] core's stability under physiological conditions remains an active area of investigation, frequently explored through "in vitro metabolic studies" of related compounds.

Analytical method development for this compound frequently centers on its chiral purity, with HPLC methods using chiral stationary phases being particularly relevant. Laboratory searches often include terms like "1523541-80-1 HPLC method" or "azabicyclo[3.1.0]hexane NMR characterization," reflecting the need for robust analytical protocols. The compound's zwitterionic character at physiological pH adds complexity to its analytical profiling, a challenge documented in recent chromatographic studies.

In material science applications, the hydrogen-bonding network formed by the carboxylic acid and tertiary amine functionalities has inspired research into molecular self-assembly. The 1523541-80-1 compound's thermal behavior (searched as "azabicyclo[3.1.0]hexane thermal stability") shows interesting phase transitions that may have implications for controlled release formulations. Such properties are increasingly important in developing biocompatible materials for medical devices.

The intellectual property landscape reveals strategic interest in this chemical space, with patent searches showing clusters around "2-azabicyclo[3.1.0]hexane patents" and "1523541-80-1 therapeutic uses." The compound's structural features frequently appear in claims regarding GPCR modulators and kinase inhibitors, particularly in inflammation and oncology targets. Its sp3-rich character aligns with current trends toward three-dimensional drug scaffolds in lead optimization programs.

As the pharmaceutical industry emphasizes molecular complexity to address challenging targets, compounds like (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid;2,2,2-trifluoroacetic acid will likely see expanded applications. The convergence of its stereochemical precision, derivatization potential, and formulation advantages positions it as a versatile building block in modern medicinal chemistry, answering the growing demand for structurally sophisticated pharmacophores.